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Abstract
2-Butylhexanoic acid (CAS No: 3115-28-4), a C10 branched-chain fatty acid, is a compound

of interest in various scientific domains, including its potential role as an intermediate in organic

synthesis.[1] A thorough understanding of its physicochemical properties is fundamental for its

application in research and development, particularly in drug design and formulation where

such characteristics govern bioavailability, stability, and pharmacokinetic profiles. This technical

guide provides a comprehensive overview of the known and predicted physicochemical

properties of 2-Butylhexanoic acid, details the experimental protocols for their determination,

and presents a logical workflow for its characterization.

Physicochemical Properties
The physicochemical characteristics of 2-Butylhexanoic acid are summarized in the tables

below. These properties are crucial for predicting its behavior in various chemical and biological

systems.

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C₁₀H₂₀O₂ [1][2]

Molecular Weight 172.26 g/mol [1][2]

Appearance Liquid (at standard conditions) [3]

Density 0.899 g/cm³ [1]

Boiling Point 255.00 °C [1]

Melting Point Not available [4]

Table 2: Chemical and Partitioning Properties
Property Value Source/Method

pKa (acid dissociation

constant)

~4.05 ± 0.50 (Predicted for a

structurally similar compound)
[5]

logP (Octanol-Water Partition

Coefficient)
3.2 (Computed) [2]

Water Solubility
Low (predicted based on

structure)
Inferred from logP

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Experimental Protocols for Physicochemical
Characterization
Detailed and standardized experimental protocols are essential for obtaining reliable and

reproducible physicochemical data. The following sections outline the methodologies for

determining the key properties of 2-Butylhexanoic acid.

Determination of Melting Point
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Given that 2-Butylhexanoic acid is likely a liquid at room temperature, this protocol would be

more applicable for determining its freezing point.

Apparatus: Capillary melting point apparatus or a differential scanning calorimeter (DSC).[6]

Procedure (Capillary Method):

A small sample of 2-Butylhexanoic acid is introduced into a capillary tube.

The tube is placed in a cooling bath or a specialized apparatus designed for sub-ambient

temperature measurements.

The temperature is gradually lowered at a controlled rate (e.g., 1-2 °C per minute).

The temperature at which the first crystals appear and the temperature at which the entire

sample solidifies are recorded as the freezing point range.

Determination of Boiling Point
Apparatus: Distillation apparatus with a thermometer, heating mantle, and condenser.

Procedure:

A sample of 2-Butylhexanoic acid is placed in a distillation flask.

The apparatus is assembled, and the heating mantle is turned on to gradually heat the

sample.

The temperature is monitored, and the boiling point is recorded as the temperature at

which the liquid and vapor phases are in equilibrium, characterized by a stable

temperature reading during vigorous boiling and condensation.[7]

Determination of pKa by Potentiometric Titration
The acid dissociation constant (pKa) is a measure of the acidity of a compound.[8]

Apparatus: Calibrated pH meter with an electrode, a burette, a beaker, and a magnetic

stirrer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1217910?utm_src=pdf-body
https://brainly.com/question/42299175
https://www.benchchem.com/product/b1217910?utm_src=pdf-body
https://www.benchchem.com/product/b1217910?utm_src=pdf-body
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://dergipark.org.tr/en/download/article-file/3684876
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

A precise amount of 2-Butylhexanoic acid is dissolved in a suitable solvent, typically a

mixture of water and an organic co-solvent like methanol or ethanol to ensure solubility.

The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is

submerged.

A standardized solution of a strong base (e.g., 0.1 M NaOH) is added incrementally from

the burette.[9]

The pH of the solution is recorded after each addition of the titrant, allowing the system to

equilibrate.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point of the titration curve.[8]

[10]

Determination of logP by Shake-Flask Method
The octanol-water partition coefficient (logP) is a critical measure of a compound's lipophilicity.

[11]

Apparatus: Separatory funnel or vials, shaker, and an analytical instrument for concentration

measurement (e.g., UV-Vis spectrophotometer or HPLC).

Procedure:

1-Octanol and water are pre-saturated with each other by vigorous mixing followed by

separation of the two phases.

A known amount of 2-Butylhexanoic acid is dissolved in one of the phases (typically 1-

octanol).

The solution is combined with a known volume of the other phase in a separatory funnel.

The mixture is shaken for a sufficient period to allow for equilibrium to be reached.
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The mixture is then allowed to stand until the two phases have completely separated.

The concentration of 2-Butylhexanoic acid in both the 1-octanol and water phases is

determined using a suitable analytical technique.[12][13]

The logP is calculated as the base-10 logarithm of the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase.

Determination of Aqueous Solubility
Apparatus: Vials, shaker or stirrer, filtration or centrifugation equipment, and an analytical

instrument for concentration measurement.

Procedure:

An excess amount of 2-Butylhexanoic acid is added to a known volume of water in a

vial.

The mixture is agitated at a constant temperature for an extended period (e.g., 24-48

hours) to ensure that equilibrium is reached and a saturated solution is formed.

The undissolved portion of the compound is removed by filtration or centrifugation.

The concentration of 2-Butylhexanoic acid in the clear, saturated aqueous solution is

then quantified using an appropriate analytical method. This concentration represents the

aqueous solubility of the compound at that specific temperature.[14]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of 2-Butylhexanoic acid.
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Physicochemical Characterization Workflow for 2-Butylhexanoic Acid
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Caption: Workflow for the physicochemical characterization of 2-Butylhexanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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